1-(2-(Furan-3-yl)ethyl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-[2-(furan-3-yl)ethyl]-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C10H16N2O3/c1-14-7-5-12-10(13)11-4-2-9-3-6-15-8-9/h3,6,8H,2,4-5,7H2,1H3,(H2,11,12,13)
• InChI Key: WJQHHTOQLJNGSF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NCCC1=COC=C1
• Molecular Formula: C10H16N2O3
• Molecular Weight: 212.25 g/mol

Description

1-(2-(Furan-3-yl)ethyl)-3-(2-methoxyethyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Synthesis of Novel Pyridine and Naphthyridine Derivatives

One study highlights the synthesis of novel pyridine and naphthyridine derivatives through reactions involving compounds related to furan. These reactions are significant for creating compounds with potential applications in medicinal chemistry and materials science. The study demonstrates the versatility of furan derivatives in synthesizing complex heterocyclic structures, which could lead to the development of new pharmaceuticals and materials (Abdelrazek et al., 2010).

Anticancer and Antiangiogenic Activity

Another study explores the design, synthesis, and biological evaluation of 3-arylaminobenzofuran derivatives, targeting the colchicine site on tubulin. These compounds, including those with methoxyethyl groups, showed promising antiproliferative activity against cancer cells and potent vascular disrupting properties. This research indicates the potential of furan-related compounds in cancer therapy, particularly in inhibiting tubulin polymerization and inducing apoptosis in cancer cells (Romagnoli et al., 2015).

Broad Spectrum Antimicrobial Activity

Research on the synthesis and bioactivity of 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea shows its broad-spectrum antimicrobial activity against various pathogens, except Bacillus subtilis. This study suggests the compound's potential as a basis for developing novel antimicrobial drugs, showcasing the medicinal applications of furan derivatives in combating infectious diseases (Donlawson et al., 2020).

Biobased Polyesters and Coatings

Research involving the enzymatic synthesis of biobased polyesters using furan derivatives as building blocks demonstrates their application in creating sustainable materials. These polyesters, derived from biobased sources, highlight the role of furan derivatives in developing environmentally friendly polymers with potential uses in various industries, from packaging to automotive (Jiang et al., 2014).